Cas no 1706439-74-8 ((4-Methyl-piperidin-3-yl)-pyrrolidin-1-yl-methanone)

• Product Name: (4-Methyl-piperidin-3-yl)-pyrrolidin-1-yl-methanone
• CAS No: 1706439-74-8
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5161692
• Update Time: 2025-06-11

(4-Methyl-piperidin-3-yl)-pyrrolidin-1-yl-methanone Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-piperidin-3-yl)-pyrrolidin-1-yl-methanone
• Methanone, (4-methyl-3-piperidinyl)-1-pyrrolidinyl-

• Inchi： 1S/C11H20N2O/c1-9-4-5-12-8-10(9)11(14)13-6-2-3-7-13/h9-10,12H,2-8H2,1H3
• InChI Key： LPRMQFDXQQLJKA-UHFFFAOYSA-N
• SMILES： C(C1C(C)CCNC1)(N1CCCC1)=O

Additional information on (4-Methyl-piperidin-3-yl)-pyrrolidin-1-yl-methanone

Comprehensive Overview of (4-Methyl-piperidin-3-yl)-pyrrolidin-1-yl-methanone (CAS No. 1706439-74-8): Properties, Applications, and Research Insights

The compound (4-Methyl-piperidin-3-yl)-pyrrolidin-1-yl-methanone (CAS No. 1706439-74-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This piperidine-pyrrolidinone hybrid exhibits a combination of a 4-methylpiperidine scaffold and a pyrrolidin-1-yl-methanone moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold for modulating central nervous system (CNS) targets, given the prevalence of piperidine derivatives in FDA-approved drugs.

In recent years, the demand for heterocyclic compounds like 1706439-74-8 has surged, driven by their role in developing small-molecule therapeutics. The compound’s hydrogen-bond acceptor/donor properties and lipophilic efficiency (LipE) make it a candidate for optimizing pharmacokinetic profiles. A 2023 study highlighted its utility in designing allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Users frequently search for terms such as "piperidine-based drug candidates" or "pyrrolidinone synthesis," reflecting growing interest in its synthetic pathways.

The synthesis of (4-Methyl-piperidin-3-yl)-pyrrolidin-1-yl-methanone typically involves multi-step organic reactions, including amide coupling and reductive amination. Advanced techniques like flow chemistry and catalyzed cross-coupling have been explored to improve yield and sustainability—a key concern aligned with the green chemistry movement. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its structural integrity, addressing common queries about compound purity validation.

Beyond pharmaceuticals, this compound’s rigid bicyclic framework has implications in agrochemicals and functional materials. Its thermal stability and solubility profile are often discussed in forums focused on structure-activity relationships (SAR). Notably, patents filed between 2020–2024 suggest its use in next-generation coatings and electronic materials, tapping into trends like smart polymers and organic electronics.

From a commercial perspective, suppliers of CAS 1706439-74-8 emphasize its GMP-grade availability and custom synthesis options, catering to the contract research organization (CRO) market. SEO analytics reveal high traffic for phrases like "buy 4-methyl-piperidin-3-yl methanone" and "pyrrolidinone derivatives supplier," underscoring its industrial relevance. Regulatory compliance with REACH and FDA guidelines is rigorously documented, ensuring safe handling and transport.

Future research directions may explore its enantioselective synthesis or computational modeling for virtual screening libraries—a trend accelerated by AI-driven drug discovery. As the scientific community prioritizes fragment-based drug design (FBDD), 1706439-74-8 could serve as a critical molecular building block. Collaborative studies between academia and industry are expected to unlock further applications, solidifying its position in the fine chemicals landscape.